Cas no 1702092-46-3 (2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
• CAS No: 1702092-46-3
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6421397
• PubChem ID: 103516607
• Update Time: 2025-10-17

2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
• EN300-1935272
• 1702092-46-3

• Inchi： 1S/C10H13F2NO/c1-6-3-4-8(14-2)7(5-6)9(13)10(11)12/h3-5,9-10H,13H2,1-2H3
• InChI Key： GSMPEBTZFYUSBU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)C=CC=1OC)N)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine

Compound CAS No. 1702092-46-3: 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine

The compound with CAS No. 1702092-46-3, commonly referred to as 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of amines, specifically secondary amines, and features a substituted phenyl group attached to an ethanamine backbone with two fluorine atoms at the alpha position. The presence of the methoxy and methyl groups on the aromatic ring introduces additional complexity and functional diversity to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic substitution and coupling reactions. Researchers have demonstrated that the synthesis can be optimized by employing transition metal catalysts, such as palladium complexes, which significantly enhance the reaction efficiency and yield high-purity products. The synthesis pathway involves several key steps, including the preparation of intermediate aryl halides and subsequent coupling reactions under controlled conditions.

One of the most promising applications of 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine lies in its potential as a building block in drug discovery programs. The compound's structure suggests that it could serve as a lead molecule for developing bioactive agents targeting specific biological pathways. For instance, studies have shown that analogs of this compound exhibit moderate inhibitory activity against certain kinases, making them candidates for anticancer drug development.

In addition to its pharmacological applications, this compound has also been explored in materials science for its potential use in polymer synthesis and surface modification. The fluorine atoms in the molecule contribute to its hydrophobicity and thermal stability, which are desirable properties for advanced materials used in high-performance applications such as aerospace and electronics.

From an environmental perspective, researchers have conducted toxicity studies to assess the safety profile of CAS No. 1702092-46-3. Preliminary results indicate that the compound exhibits low acute toxicity in standard assays, suggesting that it may pose minimal risks under controlled usage conditions. However, further long-term studies are required to fully understand its environmental impact and biodegradation pathways.

The structural uniqueness of 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine also makes it an attractive candidate for exploring novel chemical reactions and catalytic processes. Recent investigations have focused on its reactivity under various conditions, including photochemical reactions and enzymatic transformations, which could unlock new synthetic routes for complex molecules.

In conclusion, CAS No. 1702092-46-3 represents a versatile compound with significant potential across multiple disciplines. Its synthesis has been refined through cutting-edge methodologies, and its applications span drug discovery, materials science, and chemical catalysis. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.